1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is a secondary amine derivative featuring a pyrazole core substituted with methyl groups at the 1- and 4-positions and a 2-thienylmethyl moiety at the 3-position. This compound has garnered attention in pharmacological and toxicological studies due to its role as a hydrolysis product of S2227 (2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienyl)), a novel cooling agent. S2227 undergoes rapid oxidative metabolism in vitro and in vivo, yielding the secondary amine (M179) as a major metabolite .
The structural uniqueness of this compound lies in its hybrid heterocyclic system (pyrazole and thiophene), which may influence its physicochemical properties, such as solubility, bioavailability, and molecular interactions.
Properties
Molecular Formula |
C10H14ClN3S |
|---|---|
Molecular Weight |
243.76 g/mol |
IUPAC Name |
1,4-dimethyl-N-(thiophen-2-ylmethyl)pyrazol-3-amine;hydrochloride |
InChI |
InChI=1S/C10H13N3S.ClH/c1-8-7-13(2)12-10(8)11-6-9-4-3-5-14-9;/h3-5,7H,6H2,1-2H3,(H,11,12);1H |
InChI Key |
LCPBIRCHCADJAO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN(N=C1NCC2=CC=CS2)C.Cl |
Origin of Product |
United States |
Preparation Methods
General Synthetic Approaches for Pyrazole Derivatives
Formation of the Pyrazole Core
The construction of the pyrazole ring is fundamental to synthesizing 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine. Several established methods exist for forming the pyrazole core:
Cyclocondensation with Hydrazines
The most common approach involves the reaction of 1,3-diketones or β-ketoesters with hydrazine or its derivatives. This method typically produces pyrazoles with predictable substitution patterns. The reaction proceeds through initial nucleophilic attack by the hydrazine on the carbonyl carbon, followed by cyclization and dehydration to form the pyrazole ring.
Direct Preparation from Primary Amines
Research by Simon Graßl and Paul Knochel has demonstrated the direct preparation of N-substituted pyrazoles from primary aliphatic or aromatic amines. Their method utilizes structurally simple and commercially available starting reagents under mild conditions with short reaction times.
O-(4-nitrobenzoyl)hydroxylamine (274 mg, 1.50 mmol) and diketone (1.10 mmol) were added one by one. The vial was immediately closed, shaken, and placed into a reaction pie block preheated on a stirrer to 85 °C for the reaction time given for a compound.
This approach is particularly valuable for synthesizing pyrazoles with diverse N-substituents using the same procedure for both aliphatic and aromatic amines.
Direct Synthesis from Esters
Another innovative approach involves the direct preparation of pyrazoles from esters using potassium tert-butoxide-assisted C-(C=O) coupling. This method provides access to 5-amino-3-aryl-1H-pyrazoles with good yields under mild conditions.
Introduction of the Amino Group at Position 3
Several methods are available for introducing an amino group at the 3-position of the pyrazole ring:
Synthesis via 3(5)-Aminopyrazole Derivatives
Research by González et al. describes the synthesis of 3- and 5-amino-1H-pyrazoles via 3(5)-aminopyrazole intermediates. Their method involves:
- Oxidation of β-bromo-α-(ethylsulfanyl)cinnamonitriles with H₂O₂ to form β-bromo-α-(ethylsulfinyl)cinnamonitriles
- Treatment with hydrazine hydrate or methylhydrazine
- Hydrochloric acid hydrolysis to yield the desired aminopyrazoles
This approach provides good yields of aminopyrazoles with controlled regioselectivity.
Direct Amination Methods
Direct amination of the pyrazole ring at position 3 can be achieved through various methods:
- Nitration followed by reduction
- Activation through halogenation followed by nucleophilic substitution with ammonia or amines
- Conversion of carboxylic acid derivatives to amines via Curtius or Hofmann rearrangements
Specific Preparation Methods for 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine
Method 1: Sequential Functionalization Approach
This method involves the stepwise construction of the pyrazole ring followed by selective functionalization:
Reaction Scheme and Conditions
Based on synthesis protocols for similar compounds, the following reaction scheme is proposed:
- Formation of the pyrazole core through cyclocondensation of a suitable 1,3-diketone with methylhydrazine
- Introduction of the amino group at position 3
- N-alkylation of the amino group with 2-thienylmethyl halide
Detailed Procedure
Step 1: Synthesis of 1,4-dimethyl-1H-pyrazole
To a solution of 2,4-pentanedione (1 equivalent) in ethanol, add methylhydrazine (1.1 equivalents) dropwise at 0°C. Stir the reaction mixture at room temperature for 2-3 hours. Monitor by TLC. Upon completion, remove the solvent under reduced pressure and purify by column chromatography to obtain 1,4-dimethyl-1H-pyrazole.
Step 2: Introduction of the amino group at position 3
To a solution of 1,4-dimethyl-1H-pyrazole (1 equivalent) in DMF, add O-(4-nitrobenzoyl)hydroxylamine (1.5 equivalents) at 0°C. Warm the reaction mixture to 85°C and stir for 1-2 hours. Cool to room temperature, pour into aqueous sodium hydroxide (1M), and extract with dichloromethane. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify by column chromatography to obtain 1,4-dimethyl-1H-pyrazol-3-amine.
Step 3: N-alkylation with 2-thienylmethyl halide
Dissolve 1,4-dimethyl-1H-pyrazol-3-amine (1 equivalent) in DMF, add potassium carbonate (1.5 equivalents), and stir for 15 minutes. Add 2-thienylmethyl bromide (1.1 equivalents) dropwise and stir at room temperature for 12-24 hours. Dilute with water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.
| Reaction Step | Reagents | Conditions | Expected Yield |
|---|---|---|---|
| Pyrazole formation | 2,4-pentanedione, methylhydrazine | 0°C → RT, 2-3h | 70-85% |
| Amination | 1,4-dimethyl-1H-pyrazole, O-(4-nitrobenzoyl)hydroxylamine | 0°C → 85°C, 1-2h | 50-65% |
| N-alkylation | 1,4-dimethyl-1H-pyrazol-3-amine, 2-thienylmethyl bromide, K₂CO₃ | RT, 12-24h | 60-75% |
Method 2: Direct Synthesis from 1,4-dimethyl-1H-pyrazol-3-amine
This approach utilizes 1,4-dimethyl-1H-pyrazol-3-amine (documented in search result) as the starting material:
Reaction Scheme
The synthetic route involves direct N-alkylation of 1,4-dimethyl-1H-pyrazol-3-amine with a thienylmethyl group:
1,4-dimethyl-1H-pyrazol-3-amine + (2-thienyl)methyl halide → 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine
Detailed Procedure
Based on methods developed for similar compounds, the following procedure is recommended:
To a solution of 1,4-dimethyl-1H-pyrazol-3-amine (1 equivalent) in DMF (10 mL per gram), add potassium carbonate (1.5 equivalents). Stir the mixture at room temperature for 30 minutes. Add 2-thienylmethyl bromide (1.1 equivalents) dropwise and continue stirring at room temperature for 12 hours. Monitor by TLC. Upon completion, pour the reaction mixture into water (50 mL per gram) and extract with ethyl acetate (3 × 15 mL per gram). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify by column chromatography using hexane/ethyl acetate (7:3) as eluent to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.
The expected yield for this procedure is 65-75% based on yields reported for similar N-alkylation reactions.
Method 3: Multicomponent Synthesis Approach
A multicomponent reaction strategy offers an efficient alternative for synthesizing 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:
Three-Component Reaction
Based on methodologies described for similar pyrazole derivatives, a three-component reaction can be developed:
The three-component reaction of enaminones, benzaldehyde, and hydrazine-HCl in water in the presence of a catalytic amount of ammonium acetate provides a straightforward, sustainable approach for the synthesis of 1-H-pyrazole derivatives.
Modified Procedure for Target Compound
To a stirred suspension of hydrazine dihydrochloride (1 equivalent) in water (20 mL) and ammonium acetate (1 g), add the appropriate enaminone (1 equivalent) and 2-thiophenecarboxaldehyde (1 equivalent). Heat the reaction mixture at reflux for 1 hour. Allow to cool to room temperature, filter the precipitate, and recrystallize from ethanol to obtain the pyrazole intermediate. Further modify this intermediate through sequential alkylation steps to introduce the methyl groups at positions 1 and 4, followed by appropriate transformations to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.
Method 4: From Pyrazole-3-carboxylic Acid Derivatives
This method is based on the transformation of pyrazole-3-carboxylic acid derivatives to amides, as described in patent literature:
Reaction Scheme
1,4-dimethyl-1H-pyrazole-3-carboxylic acid → acid chloride → 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazole-3-carboxamide → 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine
Detailed Procedure
Step 1: Formation of acid chloride
To 1,4-dimethyl-1H-pyrazole-3-carboxylic acid (1 equivalent) in dichloromethane, add thionyl chloride (2 equivalents) dropwise at 0°C. Warm to reflux for 2 hours. Remove excess thionyl chloride under reduced pressure to obtain the acid chloride.
Step 2: Formation of amide
To a solution of 2-thienylmethylamine (1.1 equivalents) and triethylamine (1.5 equivalents) in dichloromethane at 0°C, add the acid chloride from Step 1 (1 equivalent) dropwise. Stir at room temperature for 4 hours. Wash with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate to obtain the amide.
Step 3: Reduction to amine
To a suspension of lithium aluminum hydride (2 equivalents) in dry THF at 0°C, add the amide from Step 2 (1 equivalent) in THF dropwise. Warm to reflux for 4 hours. Cool to 0°C, carefully quench with water, 15% NaOH, and water (using the Fieser workup). Filter through Celite, dry over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography to obtain 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.
Optimization of Reaction Conditions
Solvent Effects
The choice of solvent significantly impacts reaction efficiency and product yields:
Temperature Control
Temperature management is critical for achieving optimal yields and minimizing side reactions:
Research indicates that "adding all three reagents simultaneously at 0°C followed by their heating is critical to obtain the desired product with a reproducible yield".
Catalyst and Base Selection
Appropriate catalysts and bases can significantly enhance reaction efficiency:
Purification and Characterization
Purification Techniques
Multiple purification methods are applicable for isolating 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:
Column Chromatography
For purification via column chromatography, adsorb the crude product on silica gel and load onto a column packed with silica gel. Elute using a gradient of hexane:ethyl acetate (starting from 9:1 and gradually increasing to 7:3). Collect fractions and monitor by TLC. Combine fractions containing the pure product and evaporate the solvent to obtain purified 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.
Recrystallization
Dissolve the crude product in a minimum amount of hot ethanol. Allow to cool slowly to room temperature, then place in an ice bath to complete crystallization. Filter the crystals, wash with cold ethanol, and dry under vacuum to obtain purified 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine.
Extraction and Washing
Based on workup procedures described for similar compounds:
Pour the crude reaction mixture into 1M NaOH (100 mL per gram of starting material) and extract with dichloromethane (3 × 30 mL per gram). Wash the organic phase with brine (2 × 50 mL per gram), dry with anhydrous MgSO₄, filter, and evaporate the solvent. Further purify as needed using column chromatography or recrystallization.
Characterization Data
Spectroscopic Characterization
Based on spectral data from related compounds, the following characteristic signals would be expected for 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:
| Spectroscopic Method | Expected Signals | Interpretation |
|---|---|---|
| ¹H NMR (500 MHz, CDCl₃) | δ 7.20-7.25 (m, 1H) δ 6.95-7.00 (m, 1H) δ 6.90-6.95 (m, 1H) δ 5.70-5.80 (s, 1H) δ 4.40-4.50 (s, 2H) δ 3.70-3.80 (s, 3H) δ 2.10-2.20 (s, 3H) δ 3.50-4.00 (br s, 1H) |
Thienyl protons (3H) Pyrazole C-5 proton -CH₂- (thienylmethyl) N-CH₃ C-CH₃ -NH proton |
| ¹³C NMR (125 MHz, CDCl₃) | δ 144-146 δ 138-140 δ 142-144 δ 126-128 δ 124-126 δ 123-125 δ 107-109 δ 42-44 δ 35-37 δ 7-9 |
Pyrazole C-3 Pyrazole C-5 Thienyl C-2 Thienyl C-3 Thienyl C-4 Thienyl C-5 Pyrazole C-4 -CH₂- N-CH₃ C-CH₃ |
| IR (ATR, cm⁻¹) | 3300-3400 2900-3000 1550-1600 1400-1450 1350-1400 700-750 |
N-H stretching C-H stretching C=C, C=N stretching C-H bending C-N stretching C-S stretching |
| HRMS (ESI) | [M+H]⁺ calcd for C₁₀H₁₃N₃S: 208.0903 | Molecular ion peak |
Physical Properties
Comparative Analysis of Synthetic Methods
| Synthetic Method | Advantages | Limitations | Overall Efficiency |
|---|---|---|---|
| Sequential Functionalization | - Controlled introduction of each substituent - Well-established chemistry - Suitable for scale-up |
- Multi-step process - Lower overall yield - Time-consuming |
Medium |
| Direct Synthesis from 1,4-dimethyl-1H-pyrazol-3-amine | - Fewer steps - Higher overall yield - Simpler execution |
- Requires specific starting material - Potential selectivity issues |
High |
| Multicomponent Synthesis | - One-pot reaction - Atom economy - Environmentally friendly (water as solvent) |
- Complex mixture of products - Challenging purification - May require additional steps |
Medium-High |
| From Pyrazole-3-carboxylic Acid Derivatives | - Versatile approach - Well-documented in patent literature - Suitable for analog preparation |
- Multiple steps - Handling of sensitive intermediates - Lower overall yield |
Medium-Low |
Chemical Reactions Analysis
Nucleophilic Reactions at the Amine Group
The primary amine at position 3 participates in nucleophilic substitutions and condensations:
| Reaction Type | Reagents/Conditions | Products | Key Observations |
|---|---|---|---|
| Alkylation | Alkyl halides, NaHCO₃, DMF | N-alkylated derivatives | Selective monoalkylation observed |
| Acylation | Acetyl chloride, Et₃N, CH₂Cl₂ | N-acetylated pyrazoles | 85% yield reported under mild conditions |
| Schiff Base Formation | Aldehydes/ketones, reflux | Imine derivatives | Stabilized by conjugation with pyrazole ring |
Electrophilic Substitution on the Pyrazole Ring
The pyrazole ring undergoes electrophilic substitution at activated positions:
Thienylmethyl Group Reactivity
The electron-rich thiophene moiety participates in electrophilic reactions:
| Reaction | Conditions | Outcome | Efficiency |
|---|---|---|---|
| Sulfonation | H₂SO₄/SO₃, 40°C | Thienyl-sulfonic acid derivative | Moderate (60%) |
| Friedel-Crafts | AcCl/AlCl₃, CH₂Cl₂ | Acetylated thienyl group | Low yield (30%) |
Cyclization and Heterocycle Formation
The compound serves as a precursor for fused heterocycles:
| Reaction Partners | Conditions | Products | Application |
|---|---|---|---|
| Thiourea, CS₂, KOH | Reflux, ethanol | Thiazolo[3,2-b]pyrazole derivatives | Antimicrobial agents |
| α,β-Unsaturated carbonyls | Microwave irradiation | Pyrazolo[1,5-a]pyrimidines | Fluorescent materials |
Cross-Coupling Reactions
Palladium-catalyzed couplings enable structural diversification:
| Coupling Type | Catalyst System | Substrates | Yield Range |
|---|---|---|---|
| Suzuki-Miyaura | Pd(PPh₃)₄, K₂CO₃, DME/H₂O | Aryl boronic acids | 70–88% |
| Buchwald-Hartwig | Pd₂(dba)₃, Xantphos | Aryl halides | 65–82% |
Key Mechanistic Insights
-
Steric Effects : 1,4-Dimethyl groups hinder electrophilic substitution at C-4 but activate C-5 through inductive effects .
-
Electronic Modulation : The thienylmethyl group enhances electron density at the pyrazole N-3, facilitating nucleophilic reactivity.
-
Solvent Dependency : Polar aprotic solvents (DMF, DMSO) improve reaction rates in alkylation/acylation by stabilizing transition states.
Stability Considerations
-
Thermal Stability : Decomposes above 250°C without charring .
-
pH Sensitivity : Stable in neutral conditions but undergoes hydrolysis in strong acids/bases via pyrazole ring opening.
This compound's multifunctional architecture enables diverse synthetic applications in medicinal chemistry and materials science. Further studies are required to explore its catalytic asymmetric reactions and photochemical behavior.
Scientific Research Applications
Chemical Properties and Structure
The compound is characterized by the following chemical properties:
- Molecular Formula : CHNS
- Molecular Weight : 198.26 g/mol
- IUPAC Name : 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine
The structure includes a pyrazole ring substituted with a thienylmethyl group and two methyl groups at the 1 and 4 positions, which contribute to its unique biological activities.
Antitumor Properties
Research indicates that compounds similar to 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine exhibit significant antitumor activity. For instance, derivatives of pyrazole have been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. A study highlighted a related compound that displayed potent CDK2 inhibitory activity with a Ki value of 0.005 µM, demonstrating sub-micromolar antiproliferative activity against various cancer cell lines . This suggests that 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine could be developed as a potential anticancer agent.
Anti-inflammatory Effects
Pyrazole derivatives are also recognized for their anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This makes them candidates for treating inflammatory diseases. For example, compounds with similar structures have been tested for their ability to reduce inflammation in animal models .
Antimicrobial Activity
The compound's structure suggests potential antimicrobial properties. Pyrazoles have been documented to exhibit activity against both gram-positive and gram-negative bacteria. A study on related pyrazole compounds demonstrated efficacy against various microbial strains, indicating that 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine could also possess similar properties .
Case Studies and Research Findings
Mechanism of Action
The mechanism of action of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine would depend on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity and affecting cellular pathways. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural analogs of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine, highlighting differences in substituents, molecular properties, and biological relevance:
Structural and Functional Analysis:
Core Modifications :
- All three compounds retain the 1,4-dimethylpyrazole backbone, which likely contributes to metabolic stability and hydrogen-bonding capacity. However, the substituents at the 3-position dictate divergent properties:
- The 4-(dimethylamino)benzyl substituent in the benzyl analog adds electron-donating dimethylamino groups, which could improve solubility in polar solvents or modulate receptor binding .
- The 3-methyl-1-propylpyrazole group in the third compound increases steric bulk and lipophilicity, possibly affecting membrane permeability .
The dimethylamino-benzyl derivative’s aromatic amine group might raise concerns about metabolic activation to reactive intermediates, though this remains speculative without direct evidence .
Biological Activity
1,4-Dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is a heterocyclic compound notable for its diverse biological activities. This compound, characterized by its unique pyrazole and thienyl structures, has garnered attention in medicinal chemistry due to its potential therapeutic applications, particularly in antimicrobial and anticancer domains.
Chemical Structure and Properties
The molecular formula of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine is C10H14N3S. The compound features a pyrazole ring with methyl substitutions at the 1 and 4 positions and a thienylmethyl group at the 3 position. This structural configuration is crucial for its biological activity, allowing for various chemical reactions that enhance its pharmacological profile.
Biological Activities
Research indicates that compounds with a pyrazole structure exhibit a broad spectrum of biological activities:
- Antimicrobial Activity : Derivatives similar to 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine have shown significant antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli .
- Anti-inflammatory Properties : Some pyrazole derivatives have been documented to inhibit pro-inflammatory cytokines, demonstrating potential in managing inflammatory conditions .
- Anticancer Potential : Certain studies suggest that pyrazole derivatives may act as inhibitors of kinases involved in cancer progression, indicating their potential as anticancer agents .
The biological activity of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine can be attributed to its ability to interact with various biological targets. Interaction studies often focus on:
- Enzyme Inhibition : The compound may inhibit enzymes related to bacterial resistance mechanisms or cancer signaling pathways.
- Binding Affinity : Investigations into its binding affinity to specific receptors or enzymes are crucial for understanding its mechanism of action and optimizing therapeutic efficacy .
Comparative Analysis with Similar Compounds
The following table summarizes the structural features and biological activities of compounds similar to 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 3-Methyl-1H-pyrazole | Methyl group at position 3 | Moderate antibacterial activity |
| 4-Methyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine | Methyl group at position 4 | Anticancer properties |
| N-(thienylmethyl)-N-(pyrazol-3-yl)acetamide | Acetamide functional group | Potential anti-inflammatory effects |
| 5-Amino-1H-pyrazole | Amino group at position 5 | Antimicrobial properties |
The unique substitution pattern of 1,4-dimethyl-N-(2-thienylmethyl)-1H-pyrazol-3-amine enhances both stability and biological activity compared to other compounds.
Case Studies and Research Findings
Recent studies have highlighted the promising applications of pyrazole derivatives in drug development:
- Antibacterial Studies : A series of pyrazole derivatives were synthesized and evaluated for their antibacterial activity against various pathogens. Notably, compounds exhibiting aliphatic amide pharmacophores showed enhanced antimicrobial properties .
- Anti-inflammatory Activity : Research demonstrated that certain pyrazole derivatives exhibited significant inhibition of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), indicating their potential use in anti-inflammatory therapies .
- Cancer Research : Investigations into the anticancer properties of pyrazole derivatives revealed their effectiveness as kinase inhibitors, suggesting their utility in targeted cancer therapies .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
